Cas no 1361512-55-1 (2,6-Bis(perchlorophenyl)-3-chloropyridine)

• Product Name: 2,6-Bis(perchlorophenyl)-3-chloropyridine
• CAS No: 1361512-55-1
• MF: C₁₇H₂Cl₁₁N
• MW: 610.187473773956
• CID: 4969254
• Update Time: 2025-06-27

2,6-Bis(perchlorophenyl)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(perchlorophenyl)-3-chloropyridine

• Inchi： 1S/C17H2Cl11N/c18-3-1-2-4(5-7(19)11(23)15(27)12(24)8(5)20)29-17(3)6-9(21)13(25)16(28)14(26)10(6)22/h1-2H
• InChI Key： MTCLDIQEGGFWIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)N=C1C1C(=C(C(=C(C=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 538
• XLogP3: 11.1
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Bis(perchlorophenyl)-3-chloropyridine

2,6-Bis(perchlorophenyl)-3-chloropyridine: A Comprehensive Overview

2,6-Bis(perchlorophenyl)-3-chloropyridine is a highly specialized organic compound with the CAS registry number 1361512-55-1. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the six-membered ring. The structure of 2,6-Bis(perchlorophenyl)-3-chloropyridine is characterized by two perchlorophenyl groups attached to the 2 and 6 positions of the pyridine ring, with a chlorine atom at the 3 position. This unique substitution pattern imparts distinctive chemical and physical properties to the compound, making it valuable in various applications.

The synthesis of 2,6-Bis(perchlorophenyl)-3-chloropyridine involves a series of complex organic reactions. Typically, the starting material is pyridine, which undergoes chlorination at the 3 position to form 3-chloropyridine. Subsequently, the perchlorophenyl groups are introduced at the 2 and 6 positions through nucleophilic substitution or coupling reactions. The exact synthetic pathway may vary depending on the specific conditions and reagents used, but the overall process requires precise control to achieve high yields and purity.

One of the most notable applications of 2,6-Bis(perchlorophenyl)-3-chloropyridine is in the field of materials science. The compound exhibits excellent thermal stability and electronic properties, making it a promising candidate for use in high-performance polymers and advanced composites. Recent studies have explored its potential as a building block for constructing lightweight yet durable materials for aerospace and automotive industries.

In addition to its structural applications, 2,6-Bis(perchlorophenyl)-3-chloropyridine has shown significant promise in pharmaceutical research. The compound's unique electronic configuration allows it to interact with specific biological targets, potentially leading to novel drug candidates. For instance, researchers have investigated its ability to inhibit certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings highlight its potential role in drug discovery and development.

The environmental impact of 2,6-Bis(perchlorophenyl)-3-chloropyridine has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary results suggest that while the compound is stable under normal conditions, it can undergo degradation under specific environmental conditions, reducing its ecological footprint.

From a chemical standpoint, 2,6-Bis(perchlorophenyl)-3-chloropyridine exhibits interesting reactivity due to the electron-withdrawing effects of both the perchlorophenyl groups and the chlorine atom. These substituents enhance the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks in various organic reactions. This property has been exploited in developing efficient synthetic routes for complex molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2,6-Bis(perchlorophenyl)-3-chloropyridine. Quantum mechanical calculations have revealed that the compound's π-system is highly conjugated, contributing to its stability and electronic properties. These findings have been instrumental in guiding experimental studies aimed at optimizing its synthesis and application.

In conclusion, 2,6-Bis(perchlorophenyl)-3-chloropyridine (CAS No.: 1361512-55-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it an attractive candidate for research in materials science, pharmaceuticals, and environmental chemistry. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.